Cas no 115309-88-1 (5,6,7,8-tetrahydro-1-methyl-4(1H)-Cycloheptapyrazolone)

• Product Name: 5,6,7,8-tetrahydro-1-methyl-4(1H)-Cycloheptapyrazolone
• CAS No: 115309-88-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1099925
• PubChem ID: 20146596
• Update Time: 2025-04-20

5,6,7,8-tetrahydro-1-methyl-4(1H)-Cycloheptapyrazolone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1-methyl-4(1H)-Cycloheptapyrazolone
• 1-methyl-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-4(1H)-one
• Z1255458525
• 1-methyl-5,6,7,8-tetrahydro-1H-cycloheptapyrazol-4-one
• SCHEMBL3142557
• LYACBVBQXCVCOK-UHFFFAOYSA-N
• 1-methyl-5,6,7,8-tetrahydrocyclohepta[c]pyrazol-4-one
• 115309-88-1
• 1-METHYL-5H,6H,7H,8H-CYCLOHEPTA[C]PYRAZOL-4-ONE
• AKOS023622866
• 1-methyl-1H,4H,5H,6H,7H,8H-cyclohepta[c]pyrazol-4-one
• E73215
• EN300-366961
• DB-132921
• 5,6,7,8-tetrahydro-1-methyl4(1H)-cycloheptapyrazolone

• MDL： MFCD11847198
• Inchi： 1S/C9H12N2O/c1-11-8-4-2-3-5-9(12)7(8)6-10-11/h6H,2-5H2,1H3
• InChI Key： LYACBVBQXCVCOK-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C)C=2CCCC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų